(2E)-1-(4-Ethoxyphenyl)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-(4-ethoxyphenyl)-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C17H16O2/c1-2-19-16-11-9-15(10-12-16)17(18)13-8-14-6-4-3-5-7-14/h3-13H,2H2,1H3/b13-8+
• InChI Key: RFEBZPOCGLTDQH-MDWZMJQESA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C17H16O2
• Molecular Weight: 252.31 g/mol

Description

“(2E)-1-(4-Ethoxyphenyl)-3-phenylprop-2-en-1-one” is a compound that belongs to the class of organic compounds known as chalcones. Chalcones are aromatic ketones that form the central core for a variety of important biological compounds. They are known to possess various biological activities such as anti-inflammatory, anticancer, and antimicrobial effects.

Chemical Reactions Analysis

Chalcones, including this compound, can undergo a variety of chemical reactions. They can act as precursors in the synthesis of flavonoids and isoflavonoids. They can also undergo cyclization reactions to form heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, chalcones are crystalline solids at room temperature and are soluble in common organic solvents.

Scientific Research Applications

Suzuki Cross-Coupling Reactions

Researchers employ cyclopropyl 4-methoxyphenyl ketone in Suzuki cross-coupling reactions. In this process, it acts as a boronic acid surrogate, facilitating the formation of carbon-carbon bonds. .

Natural Product Synthesis

The compound’s unique structure makes it an attractive target for total synthesis of natural products. Organic chemists use it as a precursor to create complex molecules found in nature. By mimicking biosynthetic pathways, they can access bioactive compounds, alkaloids, and other natural products.

Mechanism of Action

The mechanism of action of chalcones depends on their biological activity. For example, some chalcones exert their anticancer effects by inhibiting the activity of certain enzymes involved in cancer cell proliferation.

Future Directions

The study of chalcones, including “(2E)-1-(4-Ethoxyphenyl)-3-phenylprop-2-en-1-one”, is a promising area of research due to their diverse biological activities. Future research could focus on exploring their potential therapeutic applications and understanding their mechanisms of action.